3,3'-Oxybis(3-methylbutan-1-ol)

• Molecular Formula: C10H22O3
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 3-(4-hydroxy-2-methylbutan-2-yl)oxy-3-methylbutan-1-ol
• InChI: InChI=1S/C10H22O3/c1-9(2,5-7-11)13-10(3,4)6-8-12/h11-12H,5-8H2,1-4H3
• InChI Key: WYXGEMVCWVPRGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCO)OC(C)(C)CCO

Description

3,3'-Oxybis(3-methylbutan-1-ol) (CAS: 54289-82-6) is a branched ether-alcohol compound with the molecular formula C₈H₁₈O₃ and a molecular weight of 162.23 g/mol. Structurally, it consists of two 3-methylbutan-1-ol units linked by an oxygen atom. Its synthesis involves etherification reactions, though specific protocols remain proprietary. The compound’s moderate polarity, due to the ether linkage and hydroxyl groups, influences its solubility and reactivity, distinguishing it from structurally related compounds.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3,3'-Oxybis(3-methylbutan-1-ol) with four structurally or functionally analogous compounds, emphasizing molecular properties, solubility, and applications.

3,3'-Oxybis(butan-2-ol) (CAS: 54305-61-2)

Molecular Formula : C₈H₁₈O₃
Molecular Weight : 162.23 g/mol
Key Differences :

• Structural Isomerism : The hydroxyl groups are positioned on the second carbon (butan-2-ol) rather than the first (butan-1-ol), altering steric and electronic properties.
• Physicochemical Behavior: Gas chromatography (GC) data from NIST indicates distinct retention times and volatility compared to 3,3'-Oxybis(3-methylbutan-1-ol) due to isomer-specific interactions with non-polar columns (e.g., HP-5MS) .
• Applications: Limited to analytical standards, whereas the target compound is used in broader synthetic applications.

3,3'-Oxybis(propane-1,2-diol) (CAS: 627-82-7)

Molecular Formula : C₆H₁₄O₅
Molecular Weight : 166.17 g/mol
Key Differences :

• Functional Groups : Contains two vicinal diol groups per propane chain, increasing hydrophilicity and hydrogen-bonding capacity.
• Solubility : Expected to exhibit higher water solubility than 3,3'-Oxybis(3-methylbutan-1-ol) due to the additional hydroxyl groups.
• Applications : Used in polymer chemistry as a crosslinking agent, contrasting with the ether-alcohol’s role in small-molecule synthesis .

1,1'-Oxybis(3,3-dimethylbutane) (CAS: 94113-51-6)

Molecular Formula : C₁₂H₂₆O
Molecular Weight : 186.34 g/mol
Key Differences :

• Branching and Size: Larger, fully alkylated structure lacking hydroxyl groups, rendering it non-polar and hydrophobic.
• Reactivity : Functions primarily as a solvent or inert ether, unlike the reactive hydroxyl groups in 3,3'-Oxybis(3-methylbutan-1-ol).
• Thermal Stability : Higher boiling point (inferred from molecular weight and structure) compared to the target compound .

3,3'-Oxybis(ethyleneoxy)bis(propylamine)

Molecular Formula: Not explicitly provided (estimated C₁₀H₂₄N₂O₃) Key Differences:

• Functional Groups : Contains amine and ethyleneoxy groups, enabling participation in polycondensation reactions (e.g., epoxy resins).
• Hazard Profile: Classified as corrosive (UN2735), unlike the non-corrosive ether-alcohol .
• Applications : Industrial polymer manufacturing vs. laboratory-scale research for the target compound.

Research Findings and Implications

• Structural Impact on Solubility : The position and number of hydroxyl groups (e.g., 1,2-diol vs. 1-ol) critically influence solubility in polar solvents .
• Thermal Behavior : Branched ethers like 1,1'-Oxybis(3,3-dimethylbutane) exhibit higher thermal stability than hydroxyl-containing analogs, aligning with their applications in high-temperature processes .
• Analytical Differentiation : GC and mass spectrometry are essential for distinguishing isomers like 3,3'-Oxybis(butan-1-ol) and 3,3'-Oxybis(butan-2-ol), which share identical molecular formulas .